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Abstract

Tebuthiuron is a broad-spectrum herbicide belonging to the substituted urea class, utilized for
the control of a wide range of herbaceous and woody plants. This technical guide provides an
in-depth overview of the discovery, history of agricultural use, mode of action, and key
experimental data related to tebuthiuron. Quantitative data are summarized in structured
tables, and a detailed description of its mechanism of action is provided.

Discovery and History

Tebuthiuron was discovered by Air Products and Chemicals.[1] In 1974, it was registered in the
United States by Elanco, and the rights were later sold to Dow AgroSciences.[1] It is
commercially available under various trade names, including Spike, Graslan, and Reclaim.[1][2]
Tebuthiuron is a nonselective, broad-spectrum herbicide used to control weeds, as well as
woody and herbaceous plants.[1] Its primary use is in non-cropland areas, rangelands, rights-
of-way, and industrial sites.[2] It is also used in sugarcane cultivation.[1][2] Due to its high
potential for groundwater contamination, its use has been banned in Europe since November
2002.[1]

Chemical and Physical Properties
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Tebuthiuron is an off-white to buff-colored crystalline solid.[1] Its chemical and physical
properties are summarized in Table 1.

Property Value Reference

N-(5-tert-Butyl-1,3,4-thiadiazol-
IUPAC Name _ [1]
2-yI)-N,N'-dimethylurea

CAS Number 34014-18-1 [1]
Chemical Formula C9H16N40S [1]
Molar Mass 228.31 g-mol-1 [1]
Melting Point 163.19 °C [1]
Boiling Point 394.23 °C [1]
Water Solubility 2500 mg/L [1]
Vapor Pressure 0.27 mPa [1]
Soil Half-life > 360 days [1]

Mode of Action

Tebuthiuron is a systemic herbicide that is absorbed by the plant roots and translocated to the
leaves.[1] It acts by inhibiting photosynthesis.[1][3] Specifically, it blocks electron transport in
Photosystem Il of the photosynthetic pathway. This disruption leads to the cessation of energy
production and ultimately, plant death. Woody plants may take two to three years to be
completely controlled after application.[2]
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Caption: Tebuthiuron's mode of action in inhibiting photosynthesis.

Agricultural Use and Application

Tebuthiuron is formulated as granules, pellets, or a wettable powder.[1] It is applied to the soil
surface by hand, aircraft, or ground equipment.[1][2] Application can be done at any time of the
year, and it remains effective for several years.[1]

Application Rates:
o Pellets (20% active ingredient): 0.5-2 g/m? (equating to 0.1-0.4 g/m? of active ingredient).[1]

o Broadcast (Spike 80DF): 3 to 5 pounds of product per acre (maximum of about 4 pounds of
active ingredient per acre).[3]

Experimental Protocols

While specific, detailed experimental protocols for the initial discovery and development of
tebuthiuron are not readily available in the public domain, the general methodologies for
herbicide efficacy and toxicology studies are standardized. A generalized workflow for
evaluating a soil-applied herbicide like tebuthiuron is outlined below.
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Caption: Generalized workflow for herbicide evaluation.
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Toxicological Data

Tebuthiuron exhibits varying levels of toxicity to different organisms. A summary of key
toxicological data is presented in Table 2.

Test Organism Endpoint Value Reference
Rat (oral) LD50 644 mg/kg [1]
Rat (3-generation
) NOEL 40 mg/kg/day [4]
reproduction)
Rabbit No adverse effects up 2]
(developmental) to 25 mg/kg/day
_ Chronic effects
Dog (1-year feeding) - [3]
observed

Quail (subacute oral) LD50 >5,000 ppm [3]
Mallard Duck

LD50 >5,000 ppm [3]
(subacute oral)
Rainbow Trout (96-

LC50 143 mg/L [3]
hour acute)
Bluegill Sunfish (96-

LC50 106 mg/L [3]

hour acute)

Note on Butamifos: It is important to distinguish tebuthiuron from other herbicides such as
butamifos. Butamifos is an organophosphate herbicide that acts by inhibiting microtubule
formation and also functions as an acetylcholinesterase inhibitor.[5][6] It is used on beans, turf,
and various vegetables.[5] Unlike tebuthiuron, butamifos is not registered for use in the
European Union or Switzerland.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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